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Compound of Interest

Compound Name: Selenium-78

CAS No.: 14833-16-0

Cat. No.: B083074

Get Quote

For researchers, scientists, and professionals in drug development, the accurate quantification

of selenium isotopes is critical for a range of applications, from metabolic studies to

environmental monitoring. Selenium-78 (⁷⁸Se), a stable isotope of selenium, is frequently

employed as an enriched isotopic standard or spike in isotope dilution mass spectrometry

(IDMS) to achieve high-precision measurements. This guide provides a comparative overview

of commercially available Certified Reference Materials (CRMs) for ⁷⁸Se analysis, details a

comprehensive experimental protocol for their use, and visualizes the analytical workflow.

Comparison of Certified Reference Materials for
Selenium-78
Choosing the appropriate CRM is fundamental to ensuring the accuracy and traceability of

analytical results. Several manufacturers offer CRMs enriched in ⁷⁸Se, primarily for use with

Inductively Coupled Plasma Mass Spectrometry (ICP-MS). While detailed specifications,

including the certified isotopic abundance and its uncertainty, are typically provided on the

Certificate of Analysis (CoA) that accompanies the product, the following table summarizes the

key features of some available options.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Note: The certified isotopic enrichment of ⁷⁸Se and the associated uncertainty are critical

parameters for accurate isotope dilution analysis. This information is provided on the Certificate

of Analysis with the purchase of the CRM.

As a point of comparison, the National Institute of Standards and Technology (NIST) provides

SRM 3149, a standard reference material for total selenium concentration. While not enriched

in a specific isotope, it is a primary standard used for validating the total selenium

concentration measurements and ensuring traceability to NIST.

Experimental Protocol: Selenium Quantification by
Isotope Dilution Mass Spectrometry (IDMS)
Isotope dilution is a powerful analytical technique that enables accurate and precise

quantification of an element in a sample by altering its natural isotopic composition with the

addition of an isotopically enriched standard (the "spike"). The change in the isotope ratio

allows for the calculation of the analyte concentration, correcting for sample loss during

preparation and matrix effects during analysis.

Principle
A known amount of a ⁷⁸Se-enriched CRM is added to a known amount of the sample. After

homogenization and digestion, the isotopic ratio of selenium (e.g., ⁷⁸Se/⁷⁷Se or ⁷⁸Se/⁸²Se) in

the mixture is measured by ICP-MS. By comparing this ratio to the natural isotopic ratio in the

unspiked sample and the isotopic ratio in the ⁷⁸Se CRM, the concentration of selenium in the

original sample can be calculated.
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Materials and Reagents
⁷⁸Se-enriched CRM (e.g., LGC VHG-LIS78SE-50 or Thermo Fisher Scientific 045283)

High-purity nitric acid (HNO₃) and hydrogen peroxide (H₂O₂) for digestion

Deionized water (18.2 MΩ·cm)

Certified multi-element standard solution for instrument tuning

Argon gas (high purity) for ICP-MS

Procedure
Sample Preparation:

Accurately weigh a known amount of the sample into a clean digestion vessel.

Accurately add a known amount of the ⁷⁸Se-enriched CRM solution to the sample. The

amount of spike added should be chosen to yield an isotope ratio in the final mixture that

can be measured with high precision.

Add a suitable volume of high-purity nitric acid and hydrogen peroxide to the vessel.

Digest the sample using a microwave digestion system according to a validated

temperature program until the sample is completely dissolved and the solution is clear.

After cooling, quantitatively transfer the digested solution to a volumetric flask and dilute to

a known volume with deionized water.

Instrumental Analysis (ICP-MS):

Tune the ICP-MS instrument with a certified tuning solution to ensure optimal sensitivity,

resolution, and stability.

Set up the instrument parameters for selenium analysis. Key parameters include the

choice of isotopes to monitor (e.g., ⁷⁷Se, ⁷⁸Se, ⁸²Se), dwell times, and the use of a
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collision/reaction cell to mitigate polyatomic interferences (e.g., from argon dimers like

⁴⁰Ar³⁸Ar⁺ on ⁷⁸Se).

Analyze a blank solution, the diluted sample digest, and a quality control sample.

Data Analysis and Calculation:

Measure the background-corrected signal intensities for the selected selenium isotopes in

the analyzed solution.

Calculate the isotope ratio in the spiked sample.

The concentration of selenium in the original sample can be calculated using the following

isotope dilution equation:

Csample = Cspike * (mspike / msample) * [(Aspike - Rmix * Bspike) / (Rmix * Bsample -

Asample)] * (Msample / Mspike)

Where:

C = Concentration

m = Mass

A = Isotopic abundance of the spike isotope (e.g., ⁷⁸Se)

B = Isotopic abundance of the reference isotope (e.g., ⁷⁷Se)

Rmix = Measured isotope ratio in the mixture (e.g., ⁷⁸Se/⁷⁷Se)

M = Molar mass

Visualizing the Workflow and Logic
To better illustrate the experimental process and the underlying principles, the following

diagrams have been created using Graphviz.
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Caption: Experimental workflow for selenium analysis using IDMS.
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Caption: Logical inputs for the isotope dilution calculation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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